Cas no 110860-59-8 (methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 110860-59-8
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD20722626
• CID: 4572082
• PubChem ID: 19845481
• Update Time: 2025-10-31

methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate
• AT27150
• methyl 5-amino-1,3-dimethylpyrazole-4-carboxylate
• Z2045390477
• 110860-59-8
• methyl5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate
• Z1262682376
• SCHEMBL10576705
• AKOS033751255
• EN300-302319

• MDL： MFCD20722626
• Inchi： 1S/C7H11N3O2/c1-4-5(7(11)12-3)6(8)10(2)9-4/h8H2,1-3H3
• InChI Key： IJPMTVHWFXFUOV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=NN(C)C=1N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1

Additional information on methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate

Methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 110860-59-8): A Comprehensive Overview

Methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 110860-59-8) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This compound belongs to the pyrazole class of heterocyclic organic compounds, which have garnered considerable attention due to their broad spectrum of biological activities and structural flexibility. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The chemical structure of methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate consists of a pyrazole core substituted with an amino group at the 5-position, dimethyl groups at the 1 and 3 positions, and a carboxylate ester group at the 4-position. This arrangement imparts distinct chemical properties that make it highly reactive and suitable for further functionalization. The presence of multiple reactive sites allows for diverse modifications, enabling the synthesis of complex derivatives with tailored biological properties.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in natural products and their potential as therapeutic agents. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The compound methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate has emerged as a key intermediate in the development of novel drugs targeting various diseases.

One of the most compelling aspects of methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By inhibiting specific kinases, it is possible to disrupt aberrant signaling pathways and halt disease progression. Researchers have leveraged the structural framework of this compound to develop potent and selective kinase inhibitors. For instance, studies have shown that derivatives of methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate exhibit significant activity against tyrosine kinases, making them promising candidates for anticancer therapy.

Another area where this compound has shown promise is in the development of antimicrobial agents. With the rise of antibiotic-resistant bacteria, there is an urgent need for new antimicrobial drugs. Pyrazole derivatives have demonstrated efficacy against a wide range of bacterial strains, including multidrug-resistant pathogens. The unique scaffold of methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate allows for modifications that enhance its antimicrobial properties while minimizing toxicity to host cells.

The synthesis of methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the condensation of appropriate precursors under acidic or basic conditions to form the pyrazole core. Subsequent functionalization steps introduce the amino group at the 5-position and the carboxylate ester group at the 4-position. Dimethylation at the 1 and 3 positions is often achieved using dimethylating agents such as dimethyl sulfate or methyl iodide.

The purity and yield of methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate are critical factors that influence its utility in pharmaceutical applications. Advanced purification techniques such as column chromatography and recrystallization are employed to obtain high-purity material suitable for further derivatization and biological testing. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the structure and purity of the compound.

In conclusion, methyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 110860-59-8) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing various pharmacologically active agents targeting diseases such as cancer and infections caused by resistant bacteria. Continued research into this compound and its derivatives will undoubtedly lead to new therapeutic breakthroughs.